Cas no 2228404-99-5 (3-(3-ethylthiophen-2-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-ethylthiophen-2-yl)-3-hydroxypropanenitrile
• CAS No: 2228404-99-5
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 6376467
• PubChem ID: 165966752
• Update Time: 2025-10-29

3-(3-ethylthiophen-2-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)-3-hydroxypropanenitrile
• EN300-1731769
• 2228404-99-5

• Inchi： 1S/C9H11NOS/c1-2-7-4-6-12-9(7)8(11)3-5-10/h4,6,8,11H,2-3H2,1H3
• InChI Key： ATBQYSUFVOGNJQ-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(CC#N)O

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-(3-ethylthiophen-2-yl)-3-hydroxypropanenitrile

3-(3-Ethylthiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 2228404-99-5): A Comprehensive Overview

3-(3-Ethylthiophen-2-yl)-3-hydroxypropanenitrile, a compound with the CAS registry number 2228404-99-5, is an intriguing organic molecule that has garnered attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a thiophene ring, an ethyl group, and a hydroxynitrile moiety. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in materials science, pharmaceuticals, and agrochemicals.

The thiophene ring, a five-membered heterocyclic aromatic compound with one sulfur atom, is a key structural feature of 3-(3-Ethylthiophen-2-yl)-3-hydroxypropanenitrile. Thiophenes are known for their stability and unique electronic properties, making them valuable in the synthesis of functional materials. The ethyl group attached to the thiophene ring further enhances the molecule's versatility by introducing alkyl substituents that can influence reactivity and solubility. The hydroxynitrile group, on the other hand, adds hydrophilic properties to the molecule, which can be advantageous in certain chemical reactions or biological interactions.

Recent studies have highlighted the potential of 3-(3-Ethylthiophen-2-yl)-3-hydroxypropanenitrile in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conductive polymers, which are critical components in electronic devices such as flexible displays and sensors. The compound's ability to undergo polymerization under specific conditions makes it a promising candidate for this application. Additionally, its hydroxynitrile group can serve as a reactive site for further functionalization, enabling the creation of tailored materials with specific properties.

In the pharmaceutical industry, 3-(3-Ethylthiophen-2-yl)-3-hydroxypropanenitrile has shown potential as a lead compound for drug discovery. The molecule's structure allows for interactions with biological systems through its thiophene ring and hydroxynitrile group. Recent research has focused on its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. These findings suggest that the compound could be developed into therapeutic agents targeting chronic diseases such as arthritis or neurodegenerative disorders.

The synthesis of 3-(3-Ethylthiophen-2-yl)-3-hydroxypropanenitrile involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the preparation of the thiophene derivative through sulfur-based cyclization reactions and subsequent functionalization to introduce the hydroxynitrile group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and industrial-scale production.

From an environmental perspective, understanding the fate and transport of CAS No. 2228404-99-5 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, 3-(3-Ethylthiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 2228404-99-5) is a versatile compound with diverse applications across multiple fields. Its unique structure enables it to serve as a building block for advanced materials and as a lead compound in drug discovery efforts. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial advancement.